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Compound of Interest

Compound Name: TP-064

Cat. No.: B611447

For Researchers, Scientists, and Drug Development Professionals

This document provides immediate, essential guidance for the safe handling, use, and disposal
of TP-064, a potent and selective inhibitor of Protein Arginine Methyltransferase 4 (PRMT4).
Adherence to these procedures is critical to ensure personnel safety and maintain a secure

laboratory environment.

Compound Information

TP-064 is a small molecule inhibitor with significant biological activity at nanomolar
concentrations, making careful handling imperative to avoid inadvertent exposure.
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Property Value Source
Molecular Weight 458.6 g/mol [1112]
Formula C28H34N402 [1][2]
CAS Number 2080306-20-1 [1][2][3]
Purity >98% [1][2]

Soluble in DMSO (up to 100
. mM) and 1eq. HCI (up to 100
Solubility ) [11[3]
mM). Also soluble in DMF and

Ethanol (up to 30 mg/ml).

Storage Store at -20°C. [1112]

Stability >4 years [3]

Personal Protective Equipment (PPE)

Given that TP-064 is a potent, biologically active compound, a comprehensive approach to
PPE is mandatory to prevent exposure through inhalation, skin contact, or ingestion. The
required PPE is detailed below.

© 2025 BenchChem. All rights reserved. 2/8 Tech Support


https://www.rndsystems.com/cn/products/tp-064_6008
https://www.tocris.com/products/tp-064_6008
https://www.rndsystems.com/cn/products/tp-064_6008
https://www.tocris.com/products/tp-064_6008
https://www.rndsystems.com/cn/products/tp-064_6008
https://www.tocris.com/products/tp-064_6008
https://www.caymanchem.com/product/20256/tp-064
https://www.rndsystems.com/cn/products/tp-064_6008
https://www.tocris.com/products/tp-064_6008
https://www.rndsystems.com/cn/products/tp-064_6008
https://www.caymanchem.com/product/20256/tp-064
https://www.rndsystems.com/cn/products/tp-064_6008
https://www.tocris.com/products/tp-064_6008
https://www.caymanchem.com/product/20256/tp-064
https://www.benchchem.com/product/b611447?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b611447?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Safety Operating Guide

Check Availability & Pricing

PPE Category

Item

Specifications and
Rationale

Hand Protection

Double Gloving

Wear two pairs of
chemotherapy-rated nitrile
gloves. The outer glove should
be removed immediately upon
exiting the designated handling

area.

Body Protection

Disposable Gown

A disposable, solid-front, back-
closing gown made of a low-
permeability fabric is required.
Cuffs should be tucked under

the inner glove.

Eye Protection

Safety Goggles or Face Shield

Use chemical splash goggles
that meet ANSI Z87.1
standards. A face shield should
be worn over the goggles
when there is a risk of

splashes.

Respiratory Protection

N95 Respirator or Higher

When handling the solid
compound or preparing
solutions, a NIOSH-approved
N95 respirator is the minimum
requirement to prevent
inhalation of aerosols. For
procedures with a higher risk
of aerosolization, a powered
air-purifying respirator (PAPR)

may be necessary.

Note: All disposable PPE should be considered contaminated and disposed of as hazardous

waste after a single use.
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Operational Plan: Handling and Experimental
Workflow

A systematic approach to handling TP-064 is essential to minimize exposure risk. The following

workflow outlines the key steps for safe use.
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TP-064 Handling and Experimental Workflow
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Caption: Workflow for the safe handling and use of TP-064.

© 2025 BenchChem. All rights reserved. 5/8 Tech Support


https://www.benchchem.com/product/b611447?utm_src=pdf-body-img
https://www.benchchem.com/product/b611447?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b611447?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Safety Operating Guide

Check Availability & Pricing

Disposal Plan

Proper disposal of TP-064 and all contaminated materials is crucial to prevent environmental

contamination and accidental exposure.

Waste Stream

Disposal Procedure

Unused Solid TP-064

Dispose of as hazardous chemical waste in a
clearly labeled, sealed container. Follow all
institutional and local regulations for chemical

waste disposal.

Contaminated Labware (e.g., pipette tips, tubes)

All disposable labware that has come into
contact with TP-064 should be collected in a
designated hazardous waste container lined

with a chemotherapy waste bag.

Liquid Waste (e.g., unused solutions, cell culture

media)

Collect all liquid waste containing TP-064 in a
sealed, leak-proof container labeled as
hazardous chemical waste. Do not pour down

the drain.

Contaminated PPE

All used PPE (gloves, gown, respirator) must be
disposed of as hazardous waste in a designated

container immediately after use.

Emergency Procedures:

Skin Contact: Immediately remove contaminated clothing and wash the affected area with

soap and copious amounts of water for at least 15 minutes. Seek medical attention.

o Eye Contact: Immediately flush eyes with a gentle stream of water for at least 15 minutes,

holding the eyelids open. Seek immediate medical attention.

¢ Inhalation: Move to fresh air immediately. If breathing is difficult, administer oxygen. Seek

medical attention.

o Spill: Evacuate the area. Wear appropriate PPE, including respiratory protection. Cover the

spill with an absorbent material and collect it into a sealed container for hazardous waste
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disposal. Decontaminate the spill area with an appropriate cleaning agent.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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